Cas no 2315-80-2 (Benzonitrile,4-hydroxy-3,5-dinitro-)

• Product Name: Benzonitrile,4-hydroxy-3,5-dinitro-
• CAS No: 2315-80-2
• MF: C₇H₃N₃O₅
• MW: 209.115821123123
• CID: 280410
• PubChem ID: 3014092
• Update Time: 2025-04-19

Benzonitrile,4-hydroxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-hydroxy-3,5-dinitro-
• 4-hydroxy-3,5-dinitroBenzonitrile
• 1-Hydroxy-5-cyan-1,3-dinitrobenzol
• 2,6-Dinitro-4-cyanophenol
• 3,5-dinitro-4-hydroxy-benzonitrile
• 4-Hydroxy-3,5-dinitro-Benzonitrile
• A18491
• AC1MHZ63
• FT-0743376
• 3,5-dinitro-4-hydroxy benzonitrile
• Benzonitrile, 4-hydroxy-3,5-dinitro-
• DTXSID10177732
• 4-hydroxy-3, 5-dinitrobenzonitrile
• 2315-80-2

• Inchi： 1S/C7H3N3O5/c8-3-4-1-5(9(12)13)7(11)6(2-4)10(14)15/h1-2,11H
• InChI Key： CWBIIHJRFXQEKB-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C#N)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.00729
• Monoisotopic Mass: 209.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 278.3°Cat760mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.662
• PSA: 130.3